Cas no 1805512-13-3 (3-Bromo-4-iodo-5-(trifluoromethoxy)aniline)

• Product Name: 3-Bromo-4-iodo-5-(trifluoromethoxy)aniline
• CAS No: 1805512-13-3
• MF: C₇H₄BrF₃INO
• MW: 381.916443824768
• CID: 4792488
• Update Time: 2025-10-30

3-Bromo-4-iodo-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-iodo-5-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrF3INO/c8-4-1-3(13)2-5(6(4)12)14-7(9,10)11/h1-2H,13H2
• InChI Key： PTDHDOVTVNWGHF-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1OC(F)(F)F)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2

Additional information on 3-Bromo-4-iodo-5-(trifluoromethoxy)aniline

3-Bromo-4-Iodo-5-(Trifluoromethoxy)Aniline: A Comprehensive Overview

3-Bromo-4-Iodo-5-(Trifluoromethoxy)Aniline (CAS No. 1805512-13-3) is a highly specialized aromatic amine derivative with a unique combination of substituents that confer it with distinctive chemical properties. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its versatile reactivity and potential applications. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 3-Bromo-4-Iodo-5-(Trifluoromethoxy)Aniline is characterized by the presence of three key substituents: a bromine atom at position 3, an iodine atom at position 4, and a trifluoromethoxy group (-O-CF₃) at position 5 on the aniline ring. These substituents not only influence the electronic properties of the molecule but also play a pivotal role in its reactivity and selectivity in various chemical transformations. The trifluoromethoxy group, in particular, is known for its strong electron-withdrawing effect, which enhances the electrophilic substitution reactions on the aromatic ring.

Recent studies have highlighted the importance of 3-Bromo-4-Iodo-5-(Trifluoromethoxy)Aniline as a key intermediate in the synthesis of advanced materials and bioactive compounds. For instance, researchers have employed this compound as a precursor for constructing heterocyclic frameworks, which are integral to drug discovery efforts. The bromine and iodine substituents serve as excellent leaving groups, enabling efficient substitution reactions under mild conditions. Moreover, the trifluoromethoxy group imparts additional functionality, making it a valuable building block for designing molecules with tailored physicochemical properties.

In terms of synthesis, 3-Bromo-4-Iodo-5-(Trifluoromethoxy)Aniline can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the sequential introduction of substituents onto an aniline derivative using directed metallation techniques. This method ensures high regioselectivity and allows for precise control over the substitution pattern on the aromatic ring. The use of palladium-catalyzed cross-coupling reactions has also been reported, enabling the efficient construction of biaryl structures incorporating this compound.

The applications of 3-Bromo-4-Iodo-5-(Trifluoromethoxy)Aniline extend beyond traditional organic synthesis into emerging areas such as optoelectronics and sensors. Its unique electronic properties make it a promising candidate for designing functional materials with tailored optical and electronic characteristics. For example, recent research has demonstrated its potential as a dopant in organic semiconductors, where it enhances charge transport properties without compromising stability.

Furthermore, 3-Bromo-4-Iodo-5-(Trifluoromethoxy)Aniline has shown promise in catalytic processes, particularly in asymmetric synthesis. The presence of multiple halogen atoms provides opportunities for enantioselective transformations using chiral catalysts. This has opened new avenues for accessing chiral building blocks with high enantiomeric excess (ee), which are critical for drug development.

In conclusion, 3-Bromo-4-Iodo-5-(Trifluoromethoxy)Aniline (CAS No. 1805512-13-3) stands out as a versatile and multifunctional compound with significant potential across diverse chemical disciplines. Its unique structure and reactivity continue to drive innovative research directions, solidifying its role as an essential tool in modern chemical synthesis.